Cas no 88100-04-3 (Notoginsenoside Fa)

Notoginsenoside Fa structure
Notoginsenoside Fa structure
Product name:Notoginsenoside Fa
CAS No:88100-04-3
MF:C59H100O27
MW:1241.40912246704
MDL:MFCD29904542
CID:1124029

Notoginsenoside Fa Chemical and Physical Properties

Names and Identifiers

    • Notoginsenoside Fa
    • (3beta,12beta)-20-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
    • NotoginsenosideFa
    • (3β,12β)-20-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside (ACI)
    • MDL： MFCD29904542
    • Inchi： 1S/C59H100O27/c1-24(2)10-9-14-59(8,86-52-47(76)42(71)40(69)31(82-52)23-78-50-46(75)41(70)37(66)28(19-60)79-50)25-11-16-58(7)35(25)26(63)18-33-56(5)15-13-34(55(3,4)32(56)12-17-57(33,58)6)83-53-48(43(72)38(67)29(20-61)80-53)85-54-49(44(73)39(68)30(21-62)81-54)84-51-45(74)36(65)27(64)22-77-51/h10,25-54,60-76H,9,11-23H2,1-8H3
    • InChI Key： HERICYNRBVMDFO-UHFFFAOYSA-N
    • SMILES： OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC(C3C4C(CC5C(C4(C)CC3)(C)CCC3C5(CCC(C3(C)C)OC3C(OC4C(OC5C(O)C(O)C(O)CO5)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)C)O)(CC/C=C(\C)/C)C)O2)O1

Computed Properties

  • Exact Mass: 1240.645198g/mol
  • Surface Charge: 0
  • XLogP3: -1.3
  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 27
  • Rotatable Bond Count: 18
  • Monoisotopic Mass: 1240.645198g/mol
  • Monoisotopic Mass: 1240.645198g/mol
  • Topological Polar Surface Area: 436Ų
  • Heavy Atom Count: 86
  • Complexity: 2270
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 34
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 1241.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 235-240°C
  • Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
  • PSA: 436.21000
  • LogP: -3.73930

Notoginsenoside Fa PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.
PS1258-0010
Notoginsenoside Fa
 88100-04-3 ≥98.0%
10mg
 ￥ 600.00 2022-11-10
AN HUI ZE SHENG Technology Co., Ltd.
PHL84244-10MG
Notoginsenoside Fa
 88100-04-3 ≥95.0%(HPLC)
10mg
 ￥5051.32 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N96320-20mg
β-D-Glucopyranoside, (3β,12β)-20-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-
 88100-04-3
20mg
 ¥1798.0 2021-09-08
eNovation Chemicals LLC
Y1240876-10mg
Notoginsenoside Fa
 88100-04-3 98%
10mg
 $735 2023-05-17
ChemScence
CS-0022801-10mg
Notoginsenoside Fa
 88100-04-3 ≥98.0%
10mg
 $343.0 2022-04-26
AstaTech
43538-0.25/G
NOTOGINSENOSIDE FA
 88100-04-3 98%
0.25g
 $1585 2023-09-19
ChemFaces
CFN93284-20mg
Notoginsenoside Fa
 88100-04-3 >=98%
20mg
 $158 2023-09-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
PS1258-10mg
Notoginsenoside Fa
 88100-04-3 98.0%(HPLC)
10mg
 ¥660.0 2023-09-15
eNovation Chemicals LLC
Y1240876-5mg
Notoginsenoside Fa
 88100-04-3 98%
5mg
 $505 2023-05-17
eNovation Chemicals LLC
Y1240876-10mg
Notoginsenoside Fa
 88100-04-3 98%
10mg
 $735 2022-11-10

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Amadis Chemical Company Limited
(CAS:88100-04-3)Notoginsenoside Fa
Purity:99%
Quantity:25mg
Price ($):165.0